Cas no 21377-46-8 (4a,8a-Ethanonapthalene-9,10-dione, octahydro-)

4a,8a-Ethanonapthalene-9,10-dione, octahydro- structure
21377-46-8 structure
Product Name:4a,8a-Ethanonapthalene-9,10-dione, octahydro-
CAS No:21377-46-8
MF:C12H16O2
MW:192.254243850708
CID:864377
Update Time:2023-08-03

4a,8a-Ethanonapthalene-9,10-dione, octahydro- Chemical and Physical Properties

Names and Identifiers

    • 4a,8a-ethanonapthalene-9,10-dione,octahydro-
    • 4a,8a-Ethanonapthalene-9,10-dione, octahydro-
    • Inchi: 1S/C12H16O2/c13-9-10(14)12-6-2-1-5-11(9,12)7-3-4-8-12/h1-8H2
    • InChI Key: KSLTWTMBHULBTN-UHFFFAOYSA-N
    • SMILES: O=C1C(C23CCCCC21CCCC3)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Topological Polar Surface Area: 34.1
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